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Compound of Interest

Compound Name: H-Gly-Ala-Leu-OH

Cat. No.: B1671919

This guide provides an in-depth overview of the fundamental physicochemical properties of the
tripeptide H-Gly-Ala-Leu-OH, also known as Glycyl-alanyl-leucine. This information is critical
for researchers and professionals engaged in drug development, proteomics, and various
biochemical applications where precise characterization of peptides is essential.

Quantitative Data Summary

The molecular formula and weight are foundational parameters for a wide range of
experimental and analytical procedures, including mass spectrometry, chromatography, and
solution preparation. The table below summarizes these key quantitative data points for H-Gly-
Ala-Leu-OH.

Parameter Value Reference
Molecular Formula C11H21N304 [1][2]
Molecular Weight 259.30 g/mol [2][3]
CAS Number 22849-49-6 [1][2]

Experimental Protocols

The determination of the molecular weight and formula of peptides like H-Gly-Ala-Leu-OH is
typically achieved through a combination of mass spectrometry and elemental analysis.
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Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A stock solution of H-Gly-Ala-Leu-OH is prepared by dissolving a
precisely weighed amount of the peptide in a suitable solvent, such as deionized water or a
mild buffer, to a final concentration of approximately 1 mg/mL. This stock solution is then
further diluted to a working concentration in the low pg/mL to ng/mL range using an
appropriate solvent compatible with the ionization source, often a mixture of water and
acetonitrile with a small percentage of formic acid to facilitate protonation.

e Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, is calibrated using a standard calibration mixture to ensure high
mass accuracy.

« lonization: The prepared sample is introduced into the mass spectrometer using an
electrospray ionization (ESI) source. ESI is a soft ionization technique that is well-suited for
analyzing peptides as it minimizes fragmentation and primarily produces protonated
molecular ions [M+H]+.

o Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured with high
precision. For H-Gly-Ala-Leu-OH, the expected m/z for the singly protonated ion ([M+H]+)
would be approximately 260.16.

o Data Analysis: The experimentally measured m/z value is used to determine the
monoisotopic mass of the peptide. This experimental mass is then compared to the
theoretical mass calculated from the elemental composition (C11H21N304) to confirm the
identity and purity of the sample.

Methodology: Elemental Analysis

o Sample Preparation: A small, accurately weighed amount of the dried, purified H-Gly-Ala-
Leu-OH peptide is placed in a tin or silver capsule.

o Combustion: The sample is combusted at a high temperature (typically around 900-1000°C)
in the presence of a precise amount of oxygen. This process converts the elements within
the peptide into simple gases (e.g., CO2, H20, N2).
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o Gas Separation and Detection: The resulting gases are separated using a gas
chromatography column and then quantified using a thermal conductivity detector.

o Data Analysis: The percentages of carbon, hydrogen, and nitrogen in the sample are
determined. These experimental percentages are then compared to the theoretical
percentages calculated from the molecular formula C11H21N304 to verify the elemental
composition.

Visual Representations
Chemical Structure of H-Gly-Ala-Leu-OH

The following diagram illustrates the chemical structure of the tripeptide H-Gly-Ala-Leu-OH,
highlighting the sequence of the amino acid residues: Glycine, Alanine, and Leucine,
connected by peptide bonds.

Structure of the tripeptide H-Gly-Ala-Leu-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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